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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive interpretation of the Aluminum-Silicon (Al-Si)

binary phase diagram, a cornerstone in materials science with significant implications for alloy

development. Understanding this diagram is crucial for controlling the microstructure and,

consequently, the mechanical and physical properties of Al-Si alloys, which are widely used in

the automotive and aerospace industries. This document outlines the key features of the phase

diagram, presents critical quantitative data in a clear format, and details the experimental

methodology used in its determination.

Core Concepts of the Al-Si Phase Diagram
The Al-Si binary phase diagram is a graphical representation of the equilibrium phases of Al-Si

alloys at various temperatures and compositions.[1][2] It is a simple eutectic system

characterized by limited solid solubility of silicon in aluminum and virtually no solid solubility of

aluminum in silicon.[3] This means that under equilibrium conditions, the terminal solid

solutions are nearly pure aluminum and silicon.[3] The diagram is fundamental for

understanding melting and solidification temperatures, the sequence of phase formation upon

cooling, and the solubility limits of silicon in aluminum.[2][3]

The diagram can be broadly divided into three main regions based on the silicon content

relative to the eutectic composition:
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Hypoeutectic Alloys: These alloys contain less than the eutectic concentration of silicon.

Upon cooling, the primary phase to solidify is the aluminum-rich solid solution (α-Al), followed

by the eutectic solidification of the remaining liquid.

Eutectic Alloy: This specific composition solidifies at a single temperature, forming a

characteristic lamellar or fibrous microstructure of α-Al and silicon.

Hypereutectic Alloys: In alloys with silicon content above the eutectic point, primary silicon

crystals form first from the liquid, followed by the eutectic solidification.

Quantitative Data Summary
The critical quantitative data for the Al-Si binary phase diagram, based on the work of Murray

and McAlister (1984), is summarized in the table below.[2][3]

Parameter Value

Melting Point of Aluminum (Al) 660.45 °C

Melting Point of Silicon (Si) 1414 °C

Eutectic Temperature 577 °C[1][3]

Eutectic Composition 12.6 wt.% Si[1][3]

Maximum Solid Solubility of Si in Al 1.65 wt.% Si (at 577 °C)[1][3]

Solid Solubility of Al in Si Negligible[4]

Visualizing the Al-Si Phase Diagram
The following diagram, generated using the DOT language, illustrates the key features of the

Al-Si binary phase diagram.
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Al-Si Binary Phase Diagram
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Workflow for Phase Diagram Determination via DTA

Preparation

Experiment

Analysis & Construction

Prepare Al-Si Alloys of Various Compositions

Create Small, Uniform Samples

Set up DTA Instrument

Heat Sample and Reference at a Controlled Rate

Record Temperature (T) and Differential Temperature (ΔT)

Plot ΔT vs. T to Identify Transformation Temperatures

Determine Liquidus and Solidus for Each Composition

Plot Transformation Temperatures on T-Composition Graph
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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